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Compound of Interest

Compound Name: Tabimorelin hemifumarate

Cat. No.: B031450

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of
Tabimorelin hemifumarate in mouse models, based on available preclinical data and the
mechanism of action of ghrelin receptor agonists. While specific studies on Tabimorelin (also
known as NN703) in mice are limited, data from rat studies and research on other orally active
ghrelin receptor agonists provide a strong foundation for protocol development.

Mechanism of Action

Tabimorelin is a potent, orally-active agonist of the growth hormone secretagogue receptor
(GHSR), also known as the ghrelin receptor.[1] By mimicking the action of the endogenous
ligand ghrelin, Tabimorelin stimulates the release of growth hormone (GH) from the pituitary
gland.[1] The GHSR is a G protein-coupled receptor, and its activation initiates a downstream
signaling cascade that leads to increased GH secretion.

Data Presentation

The following table summarizes the key quantitative data from a preclinical study on
Tabimorelin (NN703) in rats, which can serve as a basis for dose selection in mice.
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Experimental Protocols

The following protocols are suggested for the administration of Tabimorelin hemifumarate to
mice, based on the available data for NN703 in rats and general practices for oral
administration of compounds to mice.

Protocol 1: Oral Gavage Administration

Objective: To administer a precise dose of Tabimorelin hemifumarate directly into the
stomach.

Materials:

Tabimorelin hemifumarate

Vehicle (e.g., sterile water, 0.5% methylcellulose)

Gavage needles (20-22 gauge, with a ball tip)

Syringes (1 ml)

Animal scale

Appropriate mouse restraint device

Procedure:
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e Dose Calculation:

o Based on the rat study, a starting dose of 100 umol/kg can be considered. The molar mass
of Tabimorelin is 528.697 g/mol .

o Calculate the required dose in mg/kg.
o Weigh the mouse to determine the exact amount of solution to administer.
o Preparation of Dosing Solution:
o Dissolve the calculated amount of Tabimorelin hemifumarate in the chosen vehicle.

o Ensure the final concentration allows for a reasonable administration volume (typically 5-
10 ml/kg for mice).

o Vortex or sonicate briefly to ensure complete dissolution.

o Administration:

[¢]

Properly restrain the mouse to prevent movement and injury.

[e]

Gently insert the gavage needle into the esophagus and advance it into the stomach.

o

Slowly administer the dosing solution.

[¢]

Carefully remove the gavage needle.
e Monitoring:

o Observe the mouse for any signs of distress immediately after administration and at
regular intervals.

o Monitor body weight, food intake, and other relevant parameters as per the study design.

Protocol 2: Voluntary Oral Administration in Food or
Water
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Objective: To administer Tabimorelin hemifumarate in a less stressful manner by
incorporating it into the animal's food or drinking water. This method is suitable for longer-term
studies where precise daily dosing is less critical than consistent exposure.

Materials:

Tabimorelin hemifumarate

Powdered mouse chow or drinking water

Mixing equipment

Food and water consumption monitoring tools

Procedure:

e Dose Calculation and Preparation:

o Estimate the average daily food or water intake of the mice.

o Calculate the amount of Tabimorelin hemifumarate needed to achieve the target daily
dose (e.g., based on the 100 pumol/kg rat dose) and mix it thoroughly with the powdered
chow or dissolve it in the drinking water.

e Administration:
o Provide the medicated food or water to the mice.
o Ensure fresh medicated food or water is provided daily.
e Monitoring:
o Measure daily food and water consumption to estimate the actual drug intake.
o Monitor body weight and other study-specific parameters.

Mandatory Visualizations
Signaling Pathway of Tabimorelin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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